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Compound of Interest

Compound Name: 2,5-Difluorobenzoyl chloride

Cat. No.: B1297439

Essential Safety and Handling Guide for 2,5-
Difluorobenzoyl Chloride

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for handling 2,5-Difluorobenzoyl
chloride in a research and development setting. Adherence to these procedures is essential
for ensuring personal safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

2,5-Difluorobenzoyl chloride is a flammable and corrosive liquid that can cause severe skin
burns and eye damage.[1][2][3][4] It is also moisture-sensitive and may liberate toxic gas upon
contact with water.[1] Appropriate PPE is mandatory for all handling procedures.

Table 1: Required Personal Protective Equipment
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Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Neoprene, Nitrile rubber).
[5][6] Inspect gloves before
each use and change

immediately upon contact.

Prevents skin contact and

severe burns.

Eye & Face Protection

Chemical safety goggles and a
face shield.[2][5] Must meet
ANSI Z.87.1 standards.

Protects against splashes and
vapors that can cause serious

eye damage.

Respiratory Protection

Use in a well-ventilated area or
with appropriate exhaust
ventilation, such as a chemical
fume hood.[7][8][9] For
nuisance exposures, a Type
ABEK (EN14387) respirator
filter may be used.[2]

Prevents respiratory irritation

from inhalation of vapors.[8]

Protective Clothing

A flame-retardant lab coat
(e.g., Nomex®) worn over
cotton clothing.[5] Long pants
and closed-toe, closed-heel

shoes are required.[5]

Protects skin from splashes

and potential fire hazards.

Chemical Properties and Hazards

Understanding the physicochemical properties of 2,5-Difluorobenzoyl chloride is crucial for

safe handling and storage.

Table 2: Physicochemical and Hazard Data
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Property Value Reference
CAS Number 35730-09-7 [10]
Molecular Formula C7HsCIF20 [7]

Molar Mass 176.55 g/mol [7]
Appearance Liquid [2]

Density 1.425 g/mL at 25 °C [21171111]
Boiling Point 92-93 °C at 34 mmHg [21[7]

Flash Point 59 °C (138.2 °F) - closed cup [2]

L Flammable Liquid 3, Skin
Hazard Classifications ) [2]
Corrosion 1B

Step-by-Step Handling and Storage Protocol

Operational Plan:

Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible.[1][9] All necessary PPE must be donned correctly.

Ventilation: All handling of 2,5-Difluorobenzoyl chloride must be conducted in a certified
chemical fume hood to minimize inhalation exposure.[1][7]

Dispensing: Use spark-proof tools and operate in a manner that avoids splashes and the
generation of vapors.[3] Keep the container tightly closed when not in use.

Incompatible Materials: Keep away from water, strong oxidizing agents, strong bases, and
alcohols.[1][9] Store under nitrogen to protect from moisture.[1]

Storage: Store in a cool, dry, and well-ventilated area designated for corrosive and
flammable liquids.[1][3] Keep containers tightly closed and away from heat, sparks, and open
flames.[1][3]

First Aid and Emergency Procedures
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Immediate response is critical in the event of exposure.

Table 3: First Aid Measures

Exposure Route Procedure

Move the person to fresh air. If breathing is
_ difficult, give oxygen. If breathing has stopped,
Inhalation ) o o ) )
provide artificial respiration. Seek immediate

medical attention.[1][3][8]

Immediately remove all contaminated clothing.
) Rinse the skin with plenty of water and soap for
Skin Contact . . . .
at least 15 minutes. Seek immediate medical

attention.[1][3][12]

Immediately rinse cautiously with water for at
least 15 minutes, including under the eyelids.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[1][3][8]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . ) ) )
unconscious person. Seek immediate medical

attention.[1][3]

In case of a spill, evacuate the area, remove all ignition sources, and absorb the spill with an
inert material (e.g., sand, silica gel).[3] Place the absorbed material into a suitable, closed
container for disposal. Do not allow the chemical to enter drains.[8]

Disposal Plan

Proper disposal of 2,5-Difluorobenzoyl chloride and its containers is crucial to prevent
environmental contamination and ensure safety.

Step-by-Step Disposal Protocol:
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» Waste Collection: Collect waste 2,5-Difluorobenzoyl chloride and any contaminated
materials (e.g., absorbent pads, gloves) in a dedicated, properly labeled, and sealed
container.

o Storage of Waste: Store the waste container in a designated hazardous waste accumulation
area, away from incompatible materials.

o Engage Professional Disposal Service: The disposal of this chemical must be handled by a
licensed professional waste disposal service.[13] Contact your institution's Environmental
Health and Safety (EHS) department to arrange for pickup.

o Documentation: Provide the waste disposal company with the Safety Data Sheet (SDS) for
2,5-Difluorobenzoyl chloride.[13]

o Container Disposal: Contaminated packaging should be treated as hazardous waste and
disposed of in the same manner as the chemical itself.[13] Do not reuse containers.

Workflow and Logical Relationships

The following diagram illustrates the essential workflow for the safe handling and disposal of
2,5-Difluorobenzoyl chloride.
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Workflow for Handling 2,5-Difluorobenzoyl Chloride
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Y
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Caption: Logical workflow for the safe handling and disposal of 2,5-Difluorobenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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